Cas no 17831-02-6 (benzyl (2R)-2-aminopropanoate)

• Product Name: benzyl (2R)-2-aminopropanoate
• CAS No: 17831-02-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07357275
• CID: 3816963
• PubChem ID: 726857
• Update Time: 2025-06-08

benzyl (2R)-2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, phenylmethyl ester
• benzyl (2R)-2-aminopropanoate
• SCHEMBL2135198
• AKOS017427025
• D86017
• DTXSID301307630
• 17831-02-6
• CCG-256310
• benzyl D-alaninate
• EN300-106957
• benzyl(2R)-2-aminopropanoate
• D-alanine benzyl ester
• D-alanine, benzyl ester
• YGYLYUIRSJSFJS-MRVPVSSYSA-N

• MDL： MFCD07357275
• Inchi： 1S/C10H13NO2/c1-8(11)10(12)13-7-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3/t8-/m1/s1
• InChI Key： YGYLYUIRSJSFJS-MRVPVSSYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@@H](C)N

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl (2R)-2-aminopropanoate

Introduction to Benzyl (2R)-2-aminopropanoate (CAS No. 17831-02-6)

Benzyl (2R)-2-aminopropanoate, a compound with the chemical formula C₈H₁₁NO₂ and a CAS number of CAS No. 17831-02-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biological research. The (2R)-configuration of the chiral center in its molecular structure makes it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals, which is crucial for achieving optimal therapeutic effects and minimizing adverse reactions.

The benzyl group attached to the 2-amino-3-butenoate backbone contributes to the compound's solubility and reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted the importance of chiral auxiliaries and ligands in asymmetric synthesis, where Benzyl (2R)-2-aminopropanoate has been utilized as a key intermediate. Its role in facilitating enantioselective reactions has opened new avenues in the development of novel drugs, particularly those targeting specific biological pathways.

In the realm of medicinal chemistry, Benzyl (2R)-2-aminopropanoate has been explored for its potential in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The chiral center's configuration influences the molecule's interaction with biological targets, making it an essential component in designing highly specific and effective drugs. Furthermore, its stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Benzyl (2R)-2-aminopropanoate in complex reaction systems with high accuracy. These computational models have been instrumental in optimizing synthetic pathways, reducing experimental trial-and-error, and accelerating the discovery of new pharmacological entities. The integration of machine learning algorithms with traditional chemical methodologies has further enhanced the understanding of this compound's reactivity and its role in drug design.

The pharmaceutical industry has also been exploring novel applications of Benzyl (2R)-2-aminopropanoate in peptide mimetics and peptidomimetics. These derivatives are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity. The benzyl group provides a stable anchor for further functionalization, allowing chemists to create complex molecular architectures with tailored properties.

Another area where Benzyl (2R)-2-aminopropanoate has shown promise is in the development of chiral catalysts for asymmetric transformations. These catalysts are essential for producing enantiomerically pure compounds on an industrial scale, which is critical for pharmaceutical applications. The compound's ability to facilitate high-yielding enantioselective reactions has made it a cornerstone in modern synthetic chemistry. Researchers are continuously investigating new catalytic systems that incorporate Benzyl (2R)-2-aminopropanoate to improve reaction efficiency and sustainability.

The environmental impact of chemical synthesis has also prompted investigations into greener alternatives for producing Benzyl (2R)-2-aminopropanoate. Biocatalytic methods, which utilize enzymes or whole cells as catalysts, have emerged as promising approaches for sustainable production. These methods offer several advantages over traditional chemical synthesis, including milder reaction conditions, higher selectivity, and reduced waste generation. The integration of biocatalysis with existing synthetic routes represents a significant step towards more environmentally friendly pharmaceutical manufacturing.

Future research directions for Benzyl (2R)-2-aminopropanoate include its application in drug delivery systems and nanotechnology. The compound's unique properties make it an attractive candidate for designing targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects. Additionally, its potential use in nanocarriers for controlled release formulations highlights its versatility in addressing complex biomedical challenges.

In conclusion, Benzyl (2R)-2-aminopropanoate is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its role as an intermediate in enantioselective synthesis, its potential applications in drug development, and its environmental benefits make it a compound of great interest to researchers worldwide. As advancements continue to be made in synthetic methodologies and computational chemistry, the applications of Benzyl (2R)-2-aminopropanoate are expected to expand further, contributing to the discovery and development of novel therapeutic agents.